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Compound of Interest

Compound Name: Caffeine-trimethyl-13C3

Cat. No.: B108294

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Caffeine-trimethyl-13C3, an isotopically labeled compound crucial for various
analytical studies. Adherence to these protocols will help ensure the integrity of your
experiments and the safety of your laboratory personnel.

The primary safety considerations for 13C-labeled compounds are dictated by the toxicological
and chemical properties of the molecule itself, not the stable isotope.[1] Carbon-13 (33C) is a
naturally occurring, non-radioactive isotope of carbon and poses no radiological risk.[1]
Therefore, the safety precautions for Caffeine-trimethyl-13C3 are identical to those for

unlabeled caffeine.[1]

Essential Safety Information at a Glance

To facilitate quick reference, the following table summarizes key quantitative data for Caffeine-
trimethyl-13C3.
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Property Value

Chemical Formula 13C3CsH10N402

Molecular Weight 197.17 g/mol [2][3]

CAS Number 78072-66-9[2][3][4]

Form Solid[4]

Melting Point 234-236.5 °C[5]

Hazard Classifications Acute Toxicity 4, Oral[4]

Signal Word Warning[4]

Hazard Statements H302: Harmful if swallowed[4][5]

Operational Plan: A Step-by-Step Protocol

This section outlines the procedural guidance for the safe handling of Caffeine-trimethyl-13C3
from receipt to experimental use.

Receiving and Inspection

e Upon receipt, visually inspect the package for any signs of damage or leakage.

 Verify that the container is properly labeled with the chemical name (including the 13C label),
concentration, and any relevant hazard information.[1]

o Cross-reference the product information with your order and the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)

Before handling the compound, ensure all personnel are equipped with the appropriate PPE.

» Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[6]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[6][7] Always inspect
gloves before use and use proper removal techniques to avoid skin contact.[6][8] For highly
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toxic materials, double gloving is recommended.[1]

o Body Protection: A lab coat is required.[7] For larger quantities (up to 1 kg), a disposable
laboratory coat or coverall of low permeability is recommended.[7]

o Respiratory Protection: For nuisance exposures or when handling fine powders where dust
may be generated, use a P95 (US) or P1 (EU EN 143) particle respirator.[6] In cases of
significant airborne dust, an approved positive flow mask should be used.[7]

Storage

» Store in a cool, dry, and well-ventilated place.[8][9][10]
o Keep the container tightly closed to prevent contamination and moisture absorption.[8][9][10]

o Store away from incompatible materials, such as strong oxidizing agents.[7]

Handling and Experimental Use

» Ventilation: Always handle Caffeine-trimethyl-13C3 in a well-ventilated area. For
procedures that may generate dust or aerosols, a certified fume hood is required.[1]

» Weighing: When weighing the solid compound, take care to avoid creating dust.[1] Use a
balance enclosure or a fume hood to minimize inhalation risk.[1]

 Dissolving: When preparing solutions, add the solvent to the solid compound slowly to
prevent splashing.[1]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly after
handling the compound.[2][6]

Spill Response

In the event of a spill, follow these procedures:
e Minor Spills (Solid):

o Alert personnel in the immediate area.[1]
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o Wear appropriate PPE, including a respirator if dust is present.[7]
o Use dry clean-up procedures and avoid generating dust.[7]

o Gently sweep or vacuum the spilled material. Ensure the vacuum cleaner is fitted with a
HEPA filter.[7]

o Place the collected material into a labeled container for hazardous waste disposal.[7]
o Decontaminate the spill area with a suitable solvent or detergent and water.[1]
e Major Spills:
o Evacuate the area and alert emergency responders.[7]
o Prevent the spillage from entering drains or water courses.[7]
o Contain the spill with sand, earth, or vermiculite.[7]

o Collect the absorbed material into labeled containers for disposal.[7]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance

Proper disposal of Caffeine-trimethyl-13C3 and associated waste is critical.

o Waste Segregation: Do not mix waste containing 13C-labeled compounds with general
laboratory waste.[1]

e Containerization:

o Solid Waste: Place contaminated solids (e.g., absorbent materials, used PPE) in sealed
and clearly labeled hazardous waste containers.[1][7]

o Liquid Waste: Use appropriate, leak-proof containers for liquid waste.[1]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "Caffeine-trimethyl-13C3".

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://datasheets.scbt.com/sc-202514.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://www.benchchem.com/product/b108294?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://www.benchchem.com/product/b108294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of all waste in accordance with institutional, local, and national regulations
for hazardous chemical waste.[1][9] This may involve collection by a licensed hazardous
waste disposal company.[1]

Workflow for Safe Handling of Caffeine-trimethyl-
13C3

The following diagram illustrates the key steps and decision points for the safe handling of
Caffeine-trimethyl-13C3 in a laboratory setting.
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Start: Receive Caffeine-trimethyl-13C3

Inspect Packaging and Labeling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Store in a Cool, Dry, Well-Ventilated Area

Handle in Ventilated Area (Fume Hood)

Weighing (in enclosure/hood)

Solution Preparation During Handling

During Weighing

Experimental Use During Prep

During Use

Spill Occurs?

Execute Spill Response Protocol

Collect Waste
(Solid & Liquid)

Dispose of as Hazardous Waste
(Follow Regulations)

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Caffeine-trimethyl-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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